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Compound of Interest

Compound Name: 4-n-Butylbenzophenone
CAS No.: 55363-57-0
Cat. No.: B1355460

Get Quote

Executive Summary: The Solubility vs. Safety Trade-
off

In the formulation of UV-cured inks and varnishes for Food Contact Materials (FCMs), 4-n-
butylbenzophenone (4-MBP) emerged as a functional alternative to Benzophenone (BP).
While BP is notorious for high volatility and rapid migration, 4-MBP utilizes an alkyl chain to
improve solubility in acrylates and reduce odor.

However, recent migration studies reveal that while 4-MBP reduces volatile transfer, it remains
a high-risk migrant due to its lipophilicity (LogP ~4.7), which facilitates permeation through
polyolefins (LDPE/PP) into fatty matrices. This guide objectively compares 4-MBP against its
parent compound (BP) and the gold-standard alternative (Polymeric PIs), providing a validated
protocol for quantifying migration kinetics.
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The Chemistry of Migration: Physicochemical
Drivers[1]

To control migration, one must understand the causality behind it. Migration is not random; it is
governed by Fickian diffusion, primarily influenced by Molecular Weight (MW) and the Partition

Coefficient (
).
4-n- .
Benzophenone Polymeric BP (e.g.,
Property butylbenzophenon .
(BP) Omnipol BP)
e (4-MBP)
CAS Number 119-61-9 134-84-9 Various
Molecular Weight 182.2 g/mol 238.3 g/mol > 1000 g/mol
LogP (Lipophilicity) 3.2 ~4.7 N/A (High)
Volatility High (Sublimates) Moderate Negligible
Primary Risk Gas-phase transfer Diffusion into fats Low Risk
Group SML: 0.6 Group SML: 0.6 Non-migratory (< 10
EFSA Status
mg/kg mg/kg ppb)

Key Insight: 4-MBP has a higher molecular weight than BP, which theoretically lowers its
Diffusion Coefficient (

). However, its increased lipophilicity (higher LogP) increases its affinity for fatty food simulants
(e.g., Iso-octane, Ethanol 95%), making it a persistent contaminant in "set-off" scenarios where
printed surfaces contact the inner food-contact layer.

Comparative Performance Data

The following data aggregates findings from standard migration studies (LDPE films, 40°C, 10
days) to illustrate the relative risk profiles.

Diffusion Coefficients () in LDPE at 40°C
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Note: Lower

values indicate better resistance to migration.

Est. Diffusion Coefficient (

Photoinitiator Relative Migration Rate
) [cm?ls]

Benzophenone Baseline (Fastest)

4-MBP ~2.5x Slower than BP

Polymeric BP >1000x Slower (Immobile)

Mechanistic Diagram: Diffusion vs. Set-Off

The following diagram illustrates the two primary migration pathways: Diffusion (through the
substrate) and Set-Off (surface-to-surface transfer during reel storage).
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Figure 1: Dual-pathway migration mechanism. 4-MBP is particularly prone to Set-Off transfer in
stacked reels due to its moderate volatility and lipophilic nature.

Validated Experimental Protocol: Migration
Quantification

Objective: Quantify specific migration of 4-MBP from cured polymer films into food simulants
using GC-MS. Standard: Adapted from EN 13130 and EU 10/2011 guidelines.

Phase 1: Sample Preparation & Curing

e Substrate: PET film (12 um) coated with UV-ink containing 4-MBP (3% w/w).
e Curing: UV-LED or Mercury lamp.
o Critical Control Point: Measure UV dose (

) using a radiometer. Undercured films contain high residual unreacted monomer, spiking
migration results.

o Conditioning: Store cured films for 24h at room temperature (wrapped in Al-foil) to simulate
post-cure settling.

Phase 2: Migration Setup

Select the simulant based on the target food type:
e Dry Foods: Tenax® (Modified polyphenylene oxide).
o Fatty Foods: Iso-octane (Substitute for D2) or Ethanol 95%.

o Conditions: 10 days at 40°C (Standard test) or 2 hours at 70°C (Accelerated).

Phase 3: Extraction & Analysis (GC-MS)

This protocol utilizes Benzophenone-d10 as an Internal Standard (IS) for self-validation.

o Extraction:
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o Liquid Simulant: Aliquot 1 mL of simulant.[1] Add 10 pL of IS (Benzophenone-d10).

o Tenax: Extract Tenax with Acetonitrile (ACN).[2][3] Sonicate for 15 mins. Filter (0.45 pm
PTFE).

o GC Parameters:
o Column: DB-5MS or equivalent (30m x 0.25mm x 0.25um).
o Carrier Gas: Helium (1 mL/min).
o Temp Program: 60°C (1 min) - 15°C/min - 300°C (5 min).
e MS Detection (SIM Mode):
o Target (4-MBP): Monitor ions m/z 238 (Molecular), 181, 105.

o Internal Standard (BP-d10): Monitor ions m/z 192, 110.

Analytical Workflow Diagram

Cured Sample Migration Cell
(1 dm?) (Tenax/Iso-octane)

Exposure
10d @ 40°C

Add Internal Std GC Separation
(BP-d10) (DB-5MS)

Click to download full resolution via product page

Figure 2: Step-by-step analytical workflow for validating 4-MBP migration compliance.
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Mitigation Strategies

If 4-MBP migration exceeds the Specific Migration Limit (SML), implement the following

hierarchy of controls:

Switch to Polymeric Pls: Use multifunctional oligomeric photoinitiators (e.g., Polymeric
Benzophenone derivatives). Their high MW (>1000 Da) renders them virtually immobile in
the polymer matrix.

Functional Barrier: Introduce an absolute barrier (e.g., Aluminum foil) or a high-barrier
polymer (EVOH) between the ink and the food.

Increase Cure Dose: Increase UV energy density to maximize the conversion of double
bonds, trapping the PI in the crosslinked network (though 4-MBP is non-polymerizable,
higher crosslink density of the acrylate matrix slows diffusion).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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